Cas no 1555501-43-3 (4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid)

• Product Name: 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid
• CAS No: 1555501-43-3
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD24306291
• CID: 4605861
• PubChem ID: 82790416
• Update Time: 2025-10-30

4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid
• 1H-1,5-Benzodiazepine-7-carboxylic acid, 2,3,4,5-tetrahydro-4-methyl-2-oxo-
• 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-Phenylenebisaza-7-carboxylic acid

• MDL： MFCD24306291
• Inchi： 1S/C11H12N2O3/c1-6-4-10(14)13-8-3-2-7(11(15)16)5-9(8)12-6/h2-3,5-6,12H,4H2,1H3,(H,13,14)(H,15,16)
• InChI Key： IFGHTPMYTIIOAF-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C(O)=O)C=C2NC(C)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid

4-Methyl-2-Oxo-2,3,4,5-Tetrahydro-1H-1,5-Benzodiazepine-7-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1555501-43-3, known as 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their role in various therapeutic applications. The benzodiazepine framework is a key feature of this molecule, contributing to its potential bioactivity and pharmacological properties.

Recent studies have highlighted the importance of benzodiazepines in drug discovery, particularly in the development of agents targeting central nervous system (CNS) disorders. The 4-methyl substituent in this compound suggests a potential influence on its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the 2-oxo group indicates the presence of a ketone functional group, which may play a role in intramolecular hydrogen bonding and conformational rigidity.

The tetrahydro aspect of the molecule refers to the partial saturation of the benzodiazepine ring system, which can significantly impact its pharmacokinetic properties. Partially saturated rings often exhibit improved bioavailability and reduced clearance rates compared to fully unsaturated analogs. This makes 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid a promising candidate for further exploration in preclinical studies.

One of the most intriguing aspects of this compound is its carboxylic acid functionality at the 7-position of the benzodiazepine ring. This group can participate in various biochemical interactions, such as hydrogen bonding and metal coordination, potentially enhancing its binding affinity to target proteins. Recent research has emphasized the role of carboxylic acids in modulating enzyme activity and receptor binding, making this compound a valuable addition to the arsenal of bioactive molecules.

From a structural perspective, the molecule's benzodiazepine core provides a rigid scaffold that can be exploited for rational drug design. The substitution pattern—specifically the methyl group at position 4 and the oxo group at position 2—suggests a tailored approach to optimize pharmacokinetics and pharmacodynamics. Such modifications are often employed to enhance drug efficacy while minimizing adverse effects.

In terms of biological activity, 4-methyl-2-oxo-tetrahydrobenzodiazepine derivatives have been shown to exhibit potent inhibitory effects on certain enzymes involved in neurodegenerative diseases. For instance, recent studies have demonstrated that such compounds can modulate acetylcholinesterase activity, which is implicated in Alzheimer's disease. This underscores the potential therapeutic value of this compound class in addressing CNS-related disorders.

The 7-carboxylic acid moiety also raises interesting possibilities for conjugation with other biomolecules or delivery systems. For example, carboxylic acids can be used as reactive groups for peptide coupling or as anchors for nanoparticles in drug delivery systems. This versatility further enhances the compound's appeal as a lead molecule in drug development.

From an analytical standpoint, the synthesis and characterization of CAS No. 1555501-43-3 involve advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of molecular weight and structural elucidation, ensuring the accuracy of experimental data.

In conclusion, 4-methyl-2-oxo-tetrahydrobenzodiazepine derivatives represent a compelling area of research with significant potential for therapeutic intervention. The unique combination of structural features—namely the benzodiazepine core, methyl substitution at position 4, oxo group at position 2—and carboxylic acid functionality at position 7—positions this compound as a valuable tool in both basic and applied research.